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Abstract
Interleukin-23 (IL-23) is a heterodimeric cytokine that plays a pivotal role in the inflammatory

immune response, particularly in the expansion and maintenance of T helper 17 (Th17) cells.[1]

[2][3] Composed of two distinct subunits, p19 and p40, IL-23 exerts its effects through a

specific cell surface receptor complex, initiating a signaling cascade that is a key target in the

development of therapeutics for autoimmune diseases. This guide provides a comprehensive

technical overview of the structure of IL-23 and its subunits, quantitative binding data, detailed

experimental protocols for its study, and a visualization of its signaling pathway.

IL-23 Structure and Subunits
Interleukin-23 is a member of the IL-12 family of cytokines and is distinguished by its unique

heterodimeric structure, which consists of the IL-23-specific p19 subunit and the p40 subunit

that it shares with IL-12.[4][5][6][7] The assembly of these two subunits is crucial for the

biological activity of the cytokine.

The p19 Subunit
The p19 subunit is a four-helix bundle cytokine, a structural motif characteristic of the IL-6

family.[5][7] This subunit is unique to IL-23 and is essential for its specific biological function.[7]
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[8] The interaction of the p19 subunit with the IL-23 receptor (IL-23R) is a critical determinant of

signaling specificity.[8]

The p40 Subunit
The p40 subunit, encoded by the IL12B gene, is shared with IL-12.[4][5] Structurally, the p40

subunit is composed of three fibronectin type-III (FNIII) domains and provides the binding

interface for the IL-12Rβ1 receptor chain, which is a shared component of both the IL-12 and

IL-23 receptor complexes.[9]

The Heterodimeric Complex
The p19 and p40 subunits are linked by a disulfide bond to form the functional IL-23

heterodimer.[1][10] The crystal structure of human IL-23 reveals an extensive interface

between the two subunits.[10][11] This interaction is critical for the proper folding and secretion

of the active cytokine.

The IL-23 Receptor Complex
The functional receptor for IL-23 is also a heterodimer, composed of two transmembrane

proteins: IL-23R and IL-12Rβ1.[2][5][6]

IL-23R: This is the specific receptor component for IL-23 and binds to the p19 subunit.[8] Its

extracellular region contains an N-terminal Ig-like domain and two cytokine receptor

domains.[12]

IL-12Rβ1: This receptor chain is shared with the IL-12 receptor and interacts with the p40

subunit of IL-23.[9]

The formation of a ternary complex between IL-23, IL-23R, and IL-12Rβ1 is the initial step in

signal transduction.[13]

Quantitative Data: Binding Affinities and Kinetics
The interaction between IL-23 and its receptor components has been characterized using

various biophysical techniques. The following tables summarize key quantitative data.

Table 1: Equilibrium Dissociation Constants (KD) for IL-23 and its Receptor Interactions
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Interacting
Molecules

Technique KD (nM) Reference

Human IL-23 and

Human IL-23R

(extracellular domain)

Isothermal Titration

Calorimetry (ITC)
44 [13]

Human IL-23 and

Human IL-12Rβ1

(extracellular domain)

Isothermal Titration

Calorimetry (ITC)
2000 [13]

TAMRA-tagged IL-23

and NL-IL-23R (full-

length, in living cells)

NanoBRET 222.2 ± 71.1 [14]

TAMRA-tagged IL-23

and NL-IL-12Rβ1 (full-

length, in living cells)

NanoBRET 30.1 ± 5.5 [14]

Unlabeled IL-23 and

IL-23R/IL-12Rβ1

complex (in living

cells)

NanoBRET

Competition Assay
0.0272 ± 0.012 [15]

Table 2: Kinetic Rate Constants (ka, kd) for IL-23 Antibody Interactions
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Antibody Target
Techniqu
e

ka (1/Ms) kd (1/s) KD (pM)
Referenc
e

Risankizu

mab

Human

scIL-23

Surface

Plasmon

Resonance

(SPR)

1.1 x 106 2.3 x 10-5 21 [16]

Guselkuma

b

Human

scIL-23

Surface

Plasmon

Resonance

(SPR)

9.7 x 105 3.4 x 10-5 35 [16]

Tildrakizum

ab

Human

scIL-23

Surface

Plasmon

Resonance

(SPR)

4.9 x 105 6.7 x 10-5 136 [16]

Ustekinum

ab

Human

scIL-23

Surface

Plasmon

Resonance

(SPR)

6.8 x 105 7.2 x 10-5 106 [16]

IL-23 Signaling Pathway
Binding of IL-23 to its receptor complex initiates an intracellular signaling cascade primarily

through the Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT)

pathway.[2][17]

Upon ligand binding, the receptor chains dimerize, bringing the associated JAKs, primarily

JAK2 and TYK2, into close proximity, leading to their trans-phosphorylation and activation.[12]

[17] Activated JAKs then phosphorylate specific tyrosine residues on the cytoplasmic tail of the

IL-23R.[17] These phosphorylated sites serve as docking sites for STAT proteins,

predominantly STAT3.[17][18] Recruited STAT3 is then phosphorylated by the JAKs, leading to

its dimerization, translocation to the nucleus, and subsequent regulation of target gene

transcription, including genes for pro-inflammatory cytokines like IL-17.[6][17][18]
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IL-23 Signaling Pathway
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Recombinant IL-23 Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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